Cas no 888482-17-5 (dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate)
![dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate structure](https://ossimg.kuujia.com/scimg/888500/888482-17-5x500.png)
888482-17-5 structure
Product Name:dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate
CAS No:888482-17-5
MF:C23H26N2O6
MW:426.462346553802
CID:837078
PubChem ID:91885229
Update Time:2024-10-26
dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 11,12-De(methylenedioxy)danuphylline
- 11,12-De(methylenedioxy)danuphyl
- Dimethyl (1R,9S,12R,17S)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.0<sup>1,9</sup>.0<sup>2,7</sup>.0<sup>12,17</sup>]icosa-2,4,6-triene-8,9-dicarboxylate
- Dimethyl 16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarb
- dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-t
- [ "" ]
- NS00128287
- DTXSID501014936
- AKOS032961647
- Dimethyl (1r,9s,12r,17s)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate
- 888482-17-5
- FS-9132
- dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate
-
- Inchi： 1S/C23H26N2O6/c1-30-19(28)23-10-9-21-8-5-11-24(14-26)18(21)22(23,13-15(27)12-21)16-6-3-4-7-17(16)25(23)20(29)31-2/h3-4,6-7,14,18H,5,8-13H2,1-2H3/t18-,21+,22+,23+/m0/s1
- InChI Key： OMANQXKGUWJXTD-JBJBFBLISA-N
- SMILES： C([C@@]12N(C(=O)OC)C3C=CC=CC=3[C@]31CC(=O)C[C@@]1(CCCN([C@H]31)C=O)CC2)(=O)OC
Computed Properties
- Exact Mass: 426.17900
- Monoisotopic Mass: 426.17908655 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 831
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 93.2
- Molecular Weight: 426.5
Experimental Properties
- Color/Form: Cryst.
- PSA: 93.22000
- LogP: 2.82530
dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate Security Information
- Storage Condition：Store at room temperature, 2-8 ℃ is better
dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2576-1 mg |
11,12-De(methylenedioxy)danuphylline |
888482-17-5 | 1mg |
￥3635.00 | 2022-03-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2576-5mg |
11,12-De(methylenedioxy)danuphylline |
888482-17-5 | 5mg |
￥ 5130 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2576-1 mL * 10 mM (in DMSO) |
11,12-De(methylenedioxy)danuphylline |
888482-17-5 | 1 mL * 10 mM (in DMSO) |
￥ 5230 | 2023-09-08 | ||
| TargetMol Chemicals | TN2576-5 mg |
11,12-De(methylenedioxy)danuphylline |
888482-17-5 | 98% | 5mg |
￥ 5,130 | 2023-07-11 | |
| TargetMol Chemicals | TN2576-1 mL * 10 mM (in DMSO) |
11,12-De(methylenedioxy)danuphylline |
888482-17-5 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 5230 | 2023-09-15 | |
| TargetMol Chemicals | TN2576-5mg |
11,12-De(methylenedioxy)danuphylline |
888482-17-5 | 5mg |
￥ 5130 | 2024-07-20 | ||
| A2B Chem LLC | AH93501-1mg |
11,12-De(methylenedioxy)danuphylline |
888482-17-5 | >97% | 1mg |
$837.00 | 2024-04-19 | |
| A2B Chem LLC | AH93501-5mg |
11,12-De(methylenedioxy)danuphylline |
888482-17-5 | ≥98% | 5mg |
$1208.00 | 2024-04-19 | |
| TargetMol Chemicals | TN2576-1 ml * 10 mm |
11,12-De(methylenedioxy)danuphylline |
888482-17-5 | 1 ml * 10 mm |
￥ 5230 | 2024-07-20 | ||
| TargetMol Chemicals | TN2576-5mg |
11,12-De(methylenedioxy)danuphylline |
888482-17-5 | 5mg |
￥ 5130 | 2024-07-24 |
dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
888482-17-5 (dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate) Related Products
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